6-chloro-1H-isoindol-3-amine
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Overview
Description
6-Chloro-1H-isoindol-3-amine is a chemical compound with the molecular formula C8H7ClN2. It has a molecular weight of 166.61 . It is a powder in physical form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H7ClN2/c9-6-1-2-7-5(3-6)4-11-8(7)10/h1-3H,4H2,(H2,10,11) .Physical and Chemical Properties Analysis
This compound is a powder in physical form . It has a molecular weight of 166.61 and a molecular formula of C8H7ClN2 .Scientific Research Applications
Isotopic Abundance in Chemical Compounds
Research on isotopic abundance ratios in chemical compounds such as 1-chloro-3-nitrobenzene (3-CNB) demonstrates the importance of isotopic analysis in understanding chemical properties and reactions. Similar methods could potentially be applied to study 6-chloro-1H-isoindol-3-amine for isotopic effects, which might influence its physicochemical and thermal properties, as well as its reactivity in chemical syntheses (Trivedi et al., 2016).
Density Functional Theory (DFT) Analysis
The performance of DFT methods in studying organic compounds highlights the utility of computational chemistry in predicting the properties of molecules like this compound. Such analyses can provide insights into heats of formation, isomerization energies, and the effects of different functional groups on molecular stability (Tirado-Rives & Jorgensen, 2008).
Catalysis and Organic Synthesis
Research on copper-catalyzed direct amination of azoles with chloroamines, including the study of reaction mechanisms and the synthesis of aminoazoles, could offer a parallel in understanding how this compound might serve as a reactant or catalyst in the synthesis of biologically and medically relevant compounds (Kawano et al., 2010).
Adsorption and Corrosion Inhibition
Studies on the adsorption properties of amines on metal surfaces and their use as corrosion inhibitors for mild steel in acidic solutions suggest potential applications of this compound in materials science, particularly in protecting metals against corrosion (Damborenea et al., 1997).
Luminescence and Material Science
Investigations into the luminescence properties of platinum(II) complexes with anionic tridentate derivatives point to possible applications of this compound in developing new luminescent materials, which could be useful in sensors, organic light-emitting diodes (OLEDs), and other optoelectronic devices (Wen et al., 2010).
Mechanism of Action
Target of Action
It’s known that isoindole derivatives are significant in natural products and drugs, playing a crucial role in cell biology .
Mode of Action
Indole derivatives, to which this compound belongs, are known to interact with various biological targets, leading to a range of effects .
Biochemical Pathways
Indole derivatives are known to influence a variety of biochemical pathways, contributing to their diverse biological activities .
Result of Action
Indole derivatives are known to exhibit various biologically vital properties, including anti-tumor, anti-inflammatory, anti-bacterial, anti-diabetes, and anti-osteoporosis activities .
Biochemical Analysis
Biochemical Properties
It is known that indole derivatives, which 6-chloro-1H-isoindol-3-amine is a part of, possess various biological activities . These activities include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more .
Cellular Effects
It is known that indazole derivatives, a class of compounds that includes this compound, have shown promising antitumor activity against various cell lines .
Molecular Mechanism
It is known that indazole derivatives can affect apoptosis and cell cycle possibly by inhibiting Bcl2 family members and the p53/MDM2 pathway in a concentration-dependent manner .
Temporal Effects in Laboratory Settings
It is known that indazole derivatives can show various biologically vital properties .
Dosage Effects in Animal Models
It is known that indazole derivatives can show various biologically vital properties .
Metabolic Pathways
It is known that indazole derivatives can show various biologically vital properties .
Transport and Distribution
It is known that indazole derivatives can show various biologically vital properties .
Subcellular Localization
It is known that indazole derivatives can show various biologically vital properties .
Properties
IUPAC Name |
5-chloro-3H-isoindol-1-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClN2/c9-6-1-2-7-5(3-6)4-11-8(7)10/h1-3H,4H2,(H2,10,11) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZXLLCGHEXJVGE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(C=CC(=C2)Cl)C(=N1)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.61 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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